ethyl 3-[3-(4-methoxybenzyl)-6,10-dimethyl-8-oxo-3,4-dihydro-2H,8H-chromeno[6,7-e][1,3]oxazin-7-yl]propanoate

• Molecular Formula: C26H29NO6
• Molecular Weight: 451.5 g/mol
• IUPAC Name: ethyl 3-[3-[(4-methoxyphenyl)methyl]-6,10-dimethyl-8-oxo-2,4-dihydropyrano[3,2-g][1,3]benzoxazin-7-yl]propanoate
• InChI: InChI=1S/C26H29NO6/c1-5-31-23(28)11-10-21-16(2)22-12-19-14-27(13-18-6-8-20(30-4)9-7-18)15-32-24(19)17(3)25(22)33-26(21)29/h6-9,12H,5,10-11,13-15H2,1-4H3
• InChI Key: NRRVOIJHTBYACH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCC1=C(C2=C(C(=C3C(=C2)CN(CO3)CC4=CC=C(C=C4)OC)C)OC1=O)C

Description

ETHYL 3-{3-[(4-METHOXYPHENYL)METHYL]-6,10-DIMETHYL-8-OXO-2H,3H,4H,8H-CHROMENO[6,7-E][1,3]OXAZIN-7-YL}PROPANOATE is a complex organic compound with a unique structure that combines various functional groups

Preparation Methods

The synthesis of ETHYL 3-{3-[(4-METHOXYPHENYL)METHYL]-6,10-DIMETHYL-8-OXO-2H,3H,4H,8H-CHROMENO[6,7-E][1,3]OXAZIN-7-YL}PROPANOATE involves multiple steps, including the formation of intermediate compoundsReaction conditions often involve the use of catalysts, specific temperature controls, and solvents to ensure the desired product is obtained with high purity and yield .

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form different oxo derivatives.

Reduction: Reduction reactions can lead to the formation of hydroxyl derivatives.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the methoxyphenyl and chromeno[6,7-e][1,3]oxazin moieties. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like amines and thiols.

Scientific Research Applications

ETHYL 3-{3-[(4-METHOXYPHENYL)METHYL]-6,10-DIMETHYL-8-OXO-2H,3H,4H,8H-CHROMENO[6,7-E][1,3]OXAZIN-7-YL}PROPANOATE has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent.

Industry: It is used in the development of new materials and as a precursor in various industrial processes.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets. It can bind to enzymes and receptors, modulating their activity. The pathways involved often include inhibition of specific enzymes or activation of signaling pathways that lead to the desired biological effect .

Comparison with Similar Compounds

Similar compounds include:

Ethyl 3-(4-hydroxy-3-methoxyphenyl)propionate: Shares a similar core structure but differs in functional groups.

Methyl 3-(4-methoxyphenyl)acrylate: Another related compound with different substituents.

1-(3,4-Dimethoxyphenyl)-3-(4-methoxyphenyl)-3-(1H-1,2,4-triazol-1-yl)propan-1-one: A compound with a similar backbone but different functional groups. ETHYL 3-{3-[(4-METHOXYPHENYL)METHYL]-6,10-DIMETHYL-8-OXO-2H,3H,4H,8H-CHROMENO[6,7-E][1,3]OXAZIN-7-YL}PROPANOATE stands out due to its unique combination of functional groups, which confer distinct chemical and biological properties.